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Compound of Interest

Compound Name: 1,2,3-Pentanetriol

Cat. No.: B12657247

Essential Safety and Handling Guide for 1,2,3-
Pentanetriol

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2,3-Pentanetriol (CAS No. 5371-48-2)
was not readily available in public databases at the time of this writing. The following guidance
is based on the safety profiles of structurally similar compounds, such as 1,3,5-Pentanetriol and
1,2,5-Pentanetriol, and established best practices for laboratory chemical handling. This
information is intended for preliminary planning and educational purposes only. Researchers,
scientists, and drug development professionals must obtain and review the official SDS from
their chemical supplier before receiving, handling, storing, or disposing of 1,2,3-Pentanetriol.

This guide provides essential safety and logistical information to support the safe and effective
use of 1,2,3-Pentanetriol in a laboratory setting. Adherence to these procedures is critical for

minimizing risk and ensuring a safe research environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling 1,2,3-Pentanetriol, based on
the potential hazards associated with similar triol compounds.
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BENGHE

Operation

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving and

Storage

Safety glasses

with side shields

Nitrile or

neoprene gloves

Laboratory coat

Not generally
required for
sealed

containers

Weighing and
Aliquoting

Chemical safety

goggles

Nitrile or

neoprene gloves

Laboratory coat

Not generally
required if
handled in a
well-ventilated
area. Use a
respirator with an
organic vapor
cartridge if
aerosols may be
generated or
ventilation is

inadequate.

Solution
Preparation and

Handling

Chemical safety
goggles or face
shield

Nitrile or

neoprene gloves

Chemical-
resistant
laboratory coat

or apron

Not generally
required if
handled in a
chemical fume
hood or with
adequate local
exhaust

ventilation.

Spill Cleanup

Chemical safety
goggles or face
shield

Heavy-duty nitrile
or neoprene

gloves

Chemical-
resistant
laboratory coat

or apron

A respirator with
an organic vapor
cartridge may be
necessary
depending on the
spill size and

ventilation.
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Not generally
] Chemical safety Nitrile or required for
Waste Disposal Laboratory coat
goggles neoprene gloves sealed waste

containers.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 1,2,3-Pentanetriol from receipt to disposal is crucial for
maintaining a safe laboratory environment.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any signs of damage, such as cracks or
leaks.

o Ensure the container is clearly labeled with the chemical name (1,2,3-Pentanetriol) and the
correct CAS number (5371-48-2).

o Wear safety glasses and chemical-resistant gloves during the inspection process.

« If the container is compromised, it should be immediately moved to a chemical fume hood,
and the institution's emergency spill procedures should be initiated.

2. Storage:

o Store 1,2,3-Pentanetriol in a tightly sealed, compatible container.

e The storage area should be cool, dry, and well-ventilated.

o Store away from incompatible materials, such as strong oxidizing agents.[1]

o Ensure the storage area is clearly marked with the identity of the stored chemical.

3. Use and Experimental Protocols:
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» All handling of 1,2,3-Pentanetriol should be conducted in a certified chemical fume hood or
a well-ventilated area to minimize the potential for inhalation.

» Before beginning any experimental work, ensure that safety equipment, including an
eyewash station, safety shower, and an appropriate fire extinguisher, is readily accessible.

» Avoid direct contact with skin and eyes by consistently wearing the recommended PPE.[2]

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.

4. Spill Response:
 In the event of a spill, evacuate all non-essential personnel from the immediate area.

o For small spills, absorb the material with an inert absorbent, such as vermiculite, dry sand, or
earth.

e Place the absorbent material and any contaminated items into a sealed, properly labeled
container for disposal.

» For large spills, follow your institution's established emergency spill response procedures. Do
not attempt to clean up a large spill without the appropriate training and equipment.

Disposal Plan

The disposal of 1,2,3-Pentanetriol and any associated waste must be conducted in strict
accordance with all local, state, and federal regulations.

1. Waste Segregation:
e Do not mix 1,2,3-Pentanetriol waste with other waste streams.

o Collect all liquid waste containing this chemical in a dedicated, sealed, and clearly labeled
container.

e Solid waste, such as contaminated gloves, absorbent materials, and empty containers,
should be collected in a separate, labeled, and sealed container.
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2. Labeling and Storage of Waste:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"1,2,3-Pentanetriol".

e The label should also include the name of the principal investigator, the laboratory location,
and the date of accumulation.

o Store waste containers in a designated, secure area away from general laboratory traffic.
3. Coordination with Environmental Health and Safety (EHS):

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
e Provide the EHS department with a completed hazardous waste profile sheet, if required.

e Follow all instructions provided by the EHS department for the final disposal of the material.
Licensed hazardous waste disposal vendors will handle the ultimate disposal, which may
involve incineration or other approved methods.

Estimated Physical and Chemical Properties

The following table provides an estimation of the physical and chemical properties of 1,2,3-
Pentanetriol based on data for analogous compounds. These values should be used as a
general guide and confirmed with the supplier-provided SDS.
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Source (Analogous

Property Estimated Value
Compound)
Molecular Formula CsH1203 J-GLOBALJ3]
Molecular Weight 120.15 g/mol J-GLOBAL[3]
] o TCI America (for 1,2,5-
Appearance Colorless to light yellow liquid ]
Pentanetriol)[4]
Boiling Point No data available
Melting Point No data available
Expected to be soluble in
Solubility water and polar organic General property of polyols
solvents
) TCI America (for 1,2,5-
Density ~1.1 g/cm?3

Pentanetriol)[4]

Workflow for Safe Chemical Handling
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Safe Handling and Disposal Workflow for 1,2,3-Pentanetriol

Preparation

Obtain & Review SDS

:

Assemble PPE

Receiving & Inspection

Storage

Experimentation

Spill Response

Cleanup & Dispogal

Waste Segregation

Waste Labeling & Storage

EHS Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,2,3-Pentanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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